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Compound of Interest

Compound Name: 5-(Biotinamido)pentylamine

Cat. No.: B118131 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 5-(Biotinamido)pentylamine, including detailed operational and disposal plans to

foster a secure research environment.

5-(Biotinamido)pentylamine is a chemical compound used in laboratory research, and while

specific toxicity data is limited, it is crucial to handle it with care to avoid potential health

hazards. Adherence to proper safety protocols is necessary to minimize risks of exposure

through skin contact, eye contact, or inhalation.[1]

Essential Safety Information at a Glance
A thorough understanding of the compound's properties is the first step toward safe handling.

The following table summarizes the key physical and safety characteristics of 5-
(Biotinamido)pentylamine.
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Property Information

CAS Number 115416-38-1[1]

Molecular Weight 328.47 g/mol (free base)

Form Powder

Melting Point 116-121 °C

Storage Temperature 2-8°C

Acute Toxicity

Oral: no data available; Skin corrosion/irritation:

no data available; Serious eye damage/irritation:

no data available[1]

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling 5-(Biotinamido)pentylamine, a comprehensive selection of personal

protective equipment is mandatory to prevent exposure.

Hand Protection: Chemical-resistant, impermeable gloves, such as nitrile gloves, are

essential.[1][2] Always inspect gloves for any signs of degradation or puncture before use.

For tasks with a higher risk of splash, consider double-gloving.[3]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]

However, for procedures involving potential splashes, chemical safety goggles are

necessary.[4][5] A face shield should be worn in addition to goggles when there is a

significant risk of splashing.[4][5]

Skin and Body Protection: A lab coat must be worn to protect skin and clothing.[2][3][5]

Ensure the lab coat is fully buttoned. For handling larger quantities or in situations with a

high risk of contamination, consider a disposable gown.[6] Full-length pants and closed-toe

shoes are required in any laboratory setting.[3][5]
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Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid the formation and inhalation of dust or aerosols.[1] If a fume hood is not

available or ventilation is inadequate, a respirator may be necessary. The type of respirator

will depend on the specific conditions of use.[5]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling 5-(Biotinamido)pentylamine from receipt to disposal is

critical for maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.[1] The recommended storage temperature is 2-8°C.

2. Preparation and Handling:

Always handle 5-(Biotinamido)pentylamine in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

Prevent fire caused by electrostatic discharge.[1]

Avoid contact with skin and eyes.[1]

3. In Case of a Spill:

Evacuate personnel from the immediate area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]
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Wear appropriate PPE, including respiratory protection if necessary.

Prevent further leakage or spillage if it is safe to do so.[1]

Collect the spilled material using a method that does not generate dust, such as gently

sweeping with a damp cloth or using a HEPA-filtered vacuum.

Place the collected waste into a sealed, labeled container for disposal.[1]

Do not let the chemical enter drains.[1]

Emergency First Aid Procedures
In the event of exposure, immediate and appropriate first aid is crucial.

After Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[1]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

doctor.[1]

After Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan: Responsible Waste Management
Proper disposal of 5-(Biotinamido)pentylamine and its containers is an essential part of the

laboratory workflow to prevent environmental contamination.

Collect waste material in a designated, labeled, and sealed container.

Arrange for disposal with a licensed waste disposal company.

Discharge into the environment must be avoided.[1]
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Follow all federal, state, and local regulations for chemical waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 5-
(Biotinamido)pentylamine.
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Caption: Workflow for the safe handling of 5-(Biotinamido)pentylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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